DMBT
Overview
Description
DMBT is an inhibitor of invasion and metastasis through Akt/GSK-3β/β-catenin pathway in B16BL6 cells.
Scientific Research Applications
1. Brachytherapy in Cervical Cancer
A significant application of Direction-Modulated Brachytherapy (DMBT) is in the treatment of cervical cancer. Studies have shown that DMBT can significantly improve treatment plan quality in high-dose-rate (HDR) brachytherapy for cervical cancer. The DMBT concept allows for improved organ-at-risk sparing while maintaining similar target coverage, leveraging the anatomic information contained in 3D imaging. This approach is beneficial in achieving conformal dose distributions and minimizing radiation dose to surrounding healthy tissues (Han et al., 2014).
2. Improved Imaging Quality in CT Scans
DMBT applicators have been developed to minimize artifacts in CT imaging, a common challenge in brachytherapy. The use of metal artifact-reduction (MAR) algorithms with DMBT applicators shows a significant decrease in artifact severity, thereby improving image quality. This advancement is crucial for accurate treatment planning and effective delivery of brachytherapy (Elzibak et al., 2017).
3. MRI Compatibility and Artifact Reduction
Another critical aspect of DMBT is its MRI compatibility, which is essential for adaptive brachytherapy in cervical cancer treatment. MRI-compatible DMBT tandem applicators show minimal artifact in T2-weighted images, which are commonly used in clinical practice. This compatibility ensures that the applicators can be effectively used in MRI-guided adaptive brachytherapy, providing better sparing of organs-at-risk (OAR) (Soliman et al., 2016).
4. Shielding Material Optimization
Research has also focused on optimizing the shielding materials used in DMBT applicators. Various high-density materials like tantalum, tungsten, gold, and others have been evaluated for their dose modulation capabilities. This optimization is crucial for enhancing the therapeutic efficacy of DMBT in cervical cancer treatment, focusing on sparing the surrounding healthy tissues while effectively treating the target area (Safigholi et al., 2018).
properties
CAS RN |
1260071-76-8 |
|---|---|
Product Name |
DMBT |
Molecular Formula |
C30H38O17 |
Molecular Weight |
670.62 |
IUPAC Name |
((2R,2'R,3S,3'S,4S,4'S,5R,5'R,6R,6'R)-oxybis(3,4,5-trihydroxytetrahydro-2H-pyran-6,2-diyl))bis(methylene) bis(2,3-dimethoxybenzoate) |
InChI |
InChI=1S/C30H38O17/c1-39-15-9-5-7-13(25(15)41-3)27(37)43-11-17-19(31)21(33)23(35)29(45-17)47-30-24(36)22(34)20(32)18(46-30)12-44-28(38)14-8-6-10-16(40-2)26(14)42-4/h5-10,17-24,29-36H,11-12H2,1-4H3/t17-,18-,19-,20-,21+,22+,23-,24-,29-,30-/m1/s1 |
InChI Key |
ROEGNYZSLMABKO-FNYGWCGHSA-N |
SMILES |
COC1=C(C(OC[C@H]2O[C@H](O[C@@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](COC(C4=CC=CC(OC)=C4OC)=O)O3)[C@H](O)[C@@H](O)[C@@H]2O)=O)C=CC=C1OC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DMBT |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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